Cas no 849776-88-1 (5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the pyrazole scaffold provides versatility in pharmaceutical and agrochemical synthesis. The compound exhibits good solubility in organic solvents, facilitating its use in homogeneous catalytic systems. Its structural features allow for selective functionalization, making it valuable in constructing complex heterocyclic frameworks. The product is typically characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
849776-88-1 structure
Product Name:5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:849776-88-1
MF:C16H21BN2O2
MW:284.161144018173
MDL:MFCD06797463
CID:719992
PubChem ID:2795327
Update Time:2025-05-27

5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1H-Pyrazole,5-methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • tert-Butylboronic acid pinacol ester
    • PubChem18509
    • OR1395
    • AB29651
    • AX8104675
    • ST24033041
    • Y4225
    • 5-Methyl-1-phenylpyrazole-4-boronic acid, pinacol ester
    • 5-Methyl-1-phenyl-1H-pyrazole- 4-boron
    • 5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • 5-Methyl-1-phenyl-1H-pyrazole-4-boronic acid, pinacol ester
    • (5-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
    • 1H-PYRAZOLE, 5-METHYL-1-PHENYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 5-Methyl-1-phenyl-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)-1H-pyrazole
    • 5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl);-1H-pyrazole
    • Y10239
    • 1-Phenyl-5-methylpyraZole-4-boronic acid pinacol ester
    • MFCD06797463
    • 5-methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, AldrichCPR
    • AKOS016003851
    • 5-Methyl-1-phenyl-1H-pyrazole- 4-boronic acid pinacol ester
    • CS-0055090
    • GS-6689
    • J-517740
    • DTXSID20383625
    • 849776-88-1
    • SCHEMBL1758417
    • MDL： MFCD06797463
    • Inchi： 1S/C16H21BN2O2/c1-12-14(17-20-15(2,3)16(4,5)21-17)11-18-19(12)13-9-7-6-8-10-13/h6-11H,1-5H3
    • InChI Key： XSUARWLKVRBBKT-UHFFFAOYSA-N
    • SMILES： N1N(C2C=CC=CC=2)C(C)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 284.17000
  • Monoisotopic Mass: 284.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Density: 1.07
  • Melting Point: 109.5-112
  • Boiling Point: 404.6°C at 760 mmHg
  • Flash Point: 198.5°C
  • Refractive Index: 1.543
  • PSA: 36.28000
  • LogP: 2.47990

5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Hazard Statement： H315-H319-H335
  • Storage Condition：Inert atmosphere,2-8°C

5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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Chemenu
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